Cas no 19423-78-0 (Neodymium(III) chloride hydrate)

Neodymium(III) chloride hydrate (NdCl₃·xH₂O) is a hydrated inorganic compound widely used in research and industrial applications due to its high purity and reactivity. It serves as a precursor in the synthesis of neodymium-based catalysts, optical materials, and magnetic alloys. The compound is particularly valued for its role in producing neodymium-doped lasers and phosphors, where its consistent stoichiometry ensures reliable performance. Its solubility in water and polar solvents facilitates homogeneous reactions in solution-phase processes. Neodymium(III) chloride hydrate is also employed in organic synthesis as a Lewis acid catalyst. Proper handling under anhydrous conditions is recommended to maintain stability and reactivity.
Neodymium(III) chloride hydrate structure
19423-78-0 structure
Product name:Neodymium(III) chloride hydrate
CAS No:19423-78-0
MF:Cl3H12NdO6
MW:358.690684318542
MDL:MFCD00149800
CID:3041800
PubChem ID:16211459

Neodymium(III) chloride hydrate Chemical and Physical Properties

Names and Identifiers

    • Neodymium(III) chloride hydrate
    • Neodymium(III) chloride hydrate, REacton|r,
    • Neodymium(III) chloride, hydrate, 99.9%
    • Neodymium(III) chloride hydrate, REacton&trade
    • trichloroneodymium hexahydrate
    • trichloroneodymium;hydrate
    • Neodymium(III)chloridehydrate
    • 19423-78-0
    • neodymium chloride hydrate
    • MDL: MFCD00149800
    • Inchi: 1S/3ClH.Nd.6H2O/h3*1H;;6*1H2/q;;;+3;;;;;;/p-3
    • InChI Key: PCORICZHGNSNIZ-UHFFFAOYSA-K
    • SMILES: [H]O[H].[H]O[H].[H]O[H].[H]O[H].[H]O[H].[H]O[H].[Nd](Cl)(Cl)Cl

Computed Properties

  • Exact Mass: 264.82485g/mol
  • Monoisotopic Mass: 264.82485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 1Ų

Neodymium(III) chloride hydrate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
11251-250g
Neodymium(III) chloride hydrate, REacton?, 99.9% (REO)
19423-78-0 99.9%
250g
¥1996.00 2023-04-13
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
11251-50g
Neodymium(III) chloride hydrate, REacton?, 99.9% (REO)
19423-78-0 99.9%
50g
¥588.00 2023-04-13
abcr
AB202392-250 g
Neodymium(III) chloride hydrate, REacton®, 99.9% (REO); .
19423-78-0 99.9%
250 g
€407.00 2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-OV029-1g
Neodymium(III) chloride hydrate
19423-78-0 99.99% (REO)
1g
¥136.0 2022-02-28
abcr
AB202392-50g
Neodymium(III) chloride hydrate, REacton®, 99.9% (REO); .
19423-78-0 99.9%
50g
€124.60 2025-02-18
abcr
AB202392-50 g
Neodymium(III) chloride hydrate, REacton®, 99.9% (REO); .
19423-78-0 99.9%
50 g
€119.00 2023-07-20
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
11252-25g
Neodymium(III) chloride hydrate, REacton?, 99.99% (REO)
19423-78-0 99.99%
25g
¥1163.00 2023-04-13
abcr
AB202393-25 g
Neodymium(III) chloride hydrate, REacton®, 99.99% (REO); .
19423-78-0 99.99%
25 g
€173.00 2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-YW733-5g
Neodymium(III) chloride hydrate
19423-78-0 99.9% (REO)
5g
¥141.0 2022-02-28
abcr
AB202393-100 g
Neodymium(III) chloride hydrate, REacton®, 99.99% (REO); .
19423-78-0 99.99%
100 g
€528.00 2023-07-20

Additional information on Neodymium(III) chloride hydrate

Recent Advances in Neodymium(III) Chloride Hydrate (CAS: 19423-78-0) Research and Applications

Neodymium(III) chloride hydrate (CAS: 19423-78-0) is a rare earth compound with significant applications in chemical, biological, and pharmaceutical research. Recent studies have highlighted its unique properties, including its catalytic activity, luminescence, and potential therapeutic uses. This research brief synthesizes the latest findings on Neodymium(III) chloride hydrate, focusing on its synthesis, characterization, and applications in various scientific domains.

One of the most notable advancements in the study of Neodymium(III) chloride hydrate is its role in catalysis. Researchers have demonstrated its efficacy as a catalyst in organic synthesis, particularly in the formation of carbon-carbon and carbon-heteroatom bonds. A 2023 study published in the Journal of Catalysis reported that Neodymium(III) chloride hydrate significantly enhances reaction yields and selectivity in cross-coupling reactions, making it a valuable tool for synthetic chemists.

In addition to its catalytic properties, Neodymium(III) chloride hydrate has garnered attention for its luminescent characteristics. Recent investigations have explored its use in optoelectronic devices and bioimaging. A study in Advanced Materials (2024) revealed that Neodymium(III) chloride hydrate-doped nanoparticles exhibit strong near-infrared emission, which is highly beneficial for deep-tissue imaging and diagnostic applications. This finding opens new avenues for non-invasive medical diagnostics.

The biomedical applications of Neodymium(III) chloride hydrate are also under active investigation. Preliminary studies suggest that it may possess anti-inflammatory and antimicrobial properties. For instance, a 2023 research article in Biomaterials Science indicated that Neodymium(III) chloride hydrate-coated surfaces could reduce bacterial adhesion, offering potential for developing antimicrobial coatings for medical devices. However, further in vivo studies are required to validate these findings and assess biocompatibility.

Despite these promising developments, challenges remain in the large-scale production and application of Neodymium(III) chloride hydrate. Issues such as stability under varying environmental conditions and cost-effective synthesis methods need to be addressed. Recent efforts have focused on optimizing synthesis protocols to improve yield and purity, as highlighted in a 2024 review in Chemical Engineering Journal.

In conclusion, Neodymium(III) chloride hydrate (CAS: 19423-78-0) continues to be a compound of significant interest in multiple research fields. Its diverse applications—from catalysis to biomedicine—underscore its versatility and potential for future innovations. Ongoing research aims to overcome existing limitations and unlock new functionalities, paving the way for broader industrial and clinical adoption.

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